Glyceryl-d5 Tritridecanoate

Specification

• Molecular Formula: C₄₂H₇₅D₅O₆
• Molecular Weight: 686.11

Introduction

Chemical Properties and Synthesis

Physical and Chemical Properties

Glyceryl-d5 Tritridecanoate exhibits several unique physical and chemical characteristics due to its deuterium labeling:

• Molecular Formula: $C_{42}H_{75}D_{5}O_{6}$

• Molecular Weight: 686.11 g/mol

• Appearance: Typically synthesized as a colorless or pale yellow liquid.

• Solubility: Soluble in organic solvents such as methanol, ethanol, and hexane; limited solubility in water.

• Stability: Chemically stable under standard laboratory conditions; resistant to oxidation due to the saturated nature of tridecanoic acid chains.

These properties make it suitable for use in various experimental setups, including chromatographic separations and spectroscopic analyses.

Synthesis

The synthesis of Glyceryl-d5 Tritridecanoate involves the esterification of deuterium-labeled glycerol (Glycerol-d5) with tridecanoic acid under controlled conditions:

Reaction Mechanism:

• Activation of Tridecanoic Acid: The carboxylic groups of tridecanoic acid are activated using reagents such as dicyclohexylcarbodiimide (DCC) or carbodiimides.

• Esterification Process: Glycerol-d5 reacts with activated tridecanoic acid molecules in an organic solvent (e.g., dichloromethane) under acidic or basic catalysis.

• Purification: The resulting triester is purified using column chromatography or recrystallization techniques to remove unreacted precursors and by-products.

The synthesis process must be carefully monitored to ensure complete esterification and incorporation of deuterium atoms into the glycerol backbone.

Analytical Applications

Role as an Internal Standard

One of the primary applications of Glyceryl-d5 Tritridecanoate is its use as a stable isotope-labeled internal standard in mass spectrometry. Internal standards are essential for ensuring the accuracy and reproducibility of quantitative analyses by compensating for variability in sample preparation, instrument sensitivity, and matrix effects.

In mass spectrometry, Glyceryl-d5 Tritridecanoate provides distinct isotopic peaks that can be easily differentiated from native compounds, allowing precise quantification even in complex biological or environmental samples.

Applications in Chromatography

Glyceryl-d5 Tritridecanoate is also employed in gas chromatography (GC) and high-performance liquid chromatography (HPLC) for the separation and identification of fatty acids and triglycerides. Its stability under chromatographic conditions ensures reliable detection without degradation or interference from other compounds.

Biochemical Research Applications

Lipidomics is a subfield of metabolomics focused on the comprehensive analysis of lipids within biological systems. Glyceryl-d5 Tritridecanoate plays a crucial role in lipidomics studies by serving as a reference standard for triglyceride quantification. Its isotopic labeling allows researchers to track lipid metabolism pathways with high precision.

For instance, it has been used to study interesterification reactions during oil processing, providing insights into changes in fatty acid composition.

Pharmacokinetics

In pharmacokinetic studies, Glyceryl-d5 Tritridecanoate is utilized to investigate the absorption, distribution, metabolism, and excretion (ADME) profiles of lipid-based drug formulations. Its stable isotope labeling enables accurate tracking within complex biological matrices such as blood plasma or tissue samples.

Comparative Analysis with Similar Compounds

Functional Comparison

Compared to unlabeled triesters, Glyceryl-d5 Tritridecanoate offers superior performance as an internal standard due to its distinct isotopic signatures. This advantage makes it particularly valuable for applications requiring high sensitivity and specificity.